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Compound of Interest

Compound Name: D-Campholic acid

CAS No.: 448188-10-1

Cat. No.: B3383638

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of D-Campholic acid (CAS Number:

31147-56-5), detailing its chemical and physical properties, spectroscopic data, synthesis, and

biological activity. This document is intended to serve as a core resource for professionals in

research and development.

Chemical Identity and Properties
D-Campholic acid, a derivative of camphor, is a chiral carboxylic acid. Its rigid, tetramethylated

cyclopentane structure makes it a subject of interest in stereochemistry and as a chiral building

block in synthesis.

Table 1: Chemical Identifiers for D-Campholic Acid
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Identifier Value Reference

CAS Number 31147-56-5 [1][2][3][4][5][6]

IUPAC Name

(1R,3R)-1,2,2,3-

tetramethylcyclopentane-1-

carboxylic acid

[1]

Molecular Formula C₁₀H₁₈O₂ [1][2][3][4][5][6]

Molecular Weight 170.25 g/mol [1][2][3][4][5][6]

InChI Key
JDFOIACPOPEQLS-

XVKPBYJWSA-N
[1]

Synonyms

D-trans-1,2,2,3-

Tetramethylcyclopentanecarbo

xylic acid, [1R,(+)]-1,2,2,3α-

Tetramethylcyclopentane-1β-

carboxylic acid

[1]

Table 2: Physical and Chemical Properties of D-Campholic Acid

Note: Experimental data for D-Campholic acid is limited; some data is calculated or refers to

the closely related D-(+)-camphoric acid.
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Property Value Unit Source/Type

Boiling Point 248.4 °C
BOC Sciences

(Predicted)[1]

580.67 K
Cheméo (Joback

Calculated)[7]

Melting Point 363.43 K
Cheméo (Joback

Calculated)[7]

Density 0.957 g/cm³
BOC Sciences

(Predicted)[1]

Water Solubility

(log₁₀WS)
-2.28 mol/L

Cheméo (Crippen

Calculated)[7]

Octanol/Water

Partition Coefficient

(logPoct/wat)

2.533
Cheméo (Crippen

Calculated)[7]

Appearance
White to off-white

crystalline solid
Benchchem[8]

Solubility
Soluble in ethanol and

ether; limited in water
Benchchem[8]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of D-Campholic acid.

Table 3: Spectroscopic Data for D-Campholic Acid and Related Isomers
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Spectrum Type Data Highlights Source

Infrared (IR) Spectrum
Available from the NIST/EPA

Gas-Phase Infrared Database.
NIST WebBook[2]

Mass Spectrum (EI)
Available from the NIST Mass

Spectrometry Data Center.
NIST WebBook[6]

¹H NMR (400 MHz, DMSO-d₆)

of D-(+)-Camphoric acid

δ (ppm): 12.1 (s, 2H, COOH),

2.74 (m, 1H), 2.37 (m, 1H),

1.98 (m, 1H), 1.72 (m, 1H),

1.37 (s, 3H), 1.20 (s, 3H), 1.14

(s, 3H), 0.77 (s, 3H). Note:

Data for CAS 124-83-4

ChemicalBook[9]

¹³C NMR of DL-Camphoric

acid

Data available. Note: Data for

racemic mixture
PubChem[10]

Experimental Protocols
Synthesis of D-Camphoric Acid via Oxidation of D-
Camphor
A common method for the preparation of camphoric acids is the oxidation of camphor.[11] The

following protocol is adapted from an industrial process for the synthesis of camphoric acid,

which achieves high yields through the use of catalysts.[12] To synthesize D-Camphoric acid,

D-camphor would be used as the starting material.

Materials:

D-camphor

Nitric acid (density = 1.35)

Mercury

Iron

Distilled water
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3 L, three-necked, round-bottomed flask

Stirrer

Heating mantle

Centrifuge

Washing vessel

Procedure:

In the 3 L flask, carefully prepare a solution by dissolving 60 g of mercury and 10 g of iron in

1700 cc of nitric acid (density = 1.35).[12]

Slowly introduce 305 g of D-camphor into the solution while stirring.[12]

Heat the mixture with continuous stirring for 24 hours at 75°C.[12]

Increase the temperature to 80°C and continue heating and stirring for an additional 36

hours.[12]

After the reaction is complete, allow the mixture to cool to room temperature. A precipitate of

D-Camphoric acid will form.

Separate the precipitated acid from the solution via centrifugation.[12]

Wash the solid product thoroughly with distilled water to remove any residual acid and

catalysts.

The dissolved product in the washing water can be recovered by evaporation under reduced

pressure.

Dry the final product under a vacuum. The expected product is a pure white, crystalline solid.
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Protocol for Osteoblast Differentiation Assay
This protocol is based on findings that camphoric acid stimulates the differentiation of

osteoblastic cells.[13]

Materials:

Mouse osteoblastic MC3T3-E1 subclone 4 cells

Alpha-Minimum Essential Medium (α-MEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

D-Camphoric acid stock solution (dissolved in DMSO)

Osteogenic differentiation medium: α-MEM supplemented with 10% FBS, 50 µg/mL ascorbic

acid, and 10 mM β-glycerophosphate.

Alkaline Phosphatase (ALP) staining kit

Alizarin Red S staining solution

Procedure:

Cell Culture: Culture MC3T3-E1 cells in α-MEM supplemented with 10% FBS and 1%

penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO₂.

Seeding: Seed the cells into multi-well plates at a density of 1 x 10⁴ cells/cm². Allow them to

adhere for 24 hours.

Treatment: After 24 hours, replace the culture medium with osteogenic differentiation

medium containing various concentrations of D-Camphoric acid (e.g., 1, 10, 100 µM). A

vehicle control (DMSO) should be included.

Differentiation: Culture the cells for 7-21 days, replacing the medium with freshly prepared

treatment medium every 2-3 days.
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Alkaline Phosphatase (ALP) Staining (Day 7-10):

Wash the cells with Phosphate-Buffered Saline (PBS).

Fix the cells with 4% paraformaldehyde for 10 minutes.

Wash again with PBS.

Stain for ALP activity according to the manufacturer's instructions. Increased blue/purple

staining indicates enhanced early osteoblast differentiation.

Alizarin Red S Staining (Day 14-21):

Wash the cells with PBS and fix as described above.

Gently rinse with distilled water.

Stain with 2% Alizarin Red S solution (pH 4.2) for 20-30 minutes at room temperature.

Wash thoroughly with distilled water to remove excess stain.

Red-orange nodules indicate calcium deposition, a marker of late-stage osteoblast

differentiation and matrix mineralization.

Analysis: Quantify the staining by imaging and subsequent analysis or by extracting the stain

for spectrophotometric measurement.

Biological Activity and Signaling Pathways
Research has demonstrated that camphoric acid can significantly stimulate the differentiation of

mouse osteoblastic cells.[13] The mechanism of action involves the induction of glutamate

signaling molecules and the activation of key transcription factors.

The stimulatory effect of camphoric acid on osteoblast differentiation is linked to its ability to

induce the mRNA expression of specific glutamate receptors, namely NMDAR1, GluR3/4, and

mGluR8.[12][13] This upregulation of glutamate signaling components leads to the subsequent

activation of the transcription factors NF-κB (Nuclear Factor kappa-light-chain-enhancer of

activated B cells) and AP-1 (Activator Protein-1).[12][13] These transcription factors are known
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to play crucial roles in regulating the expression of genes involved in cell differentiation and

proliferation.

Glutamate Receptor Upregulation

Transcription Factor Activation

Cellular Response

Camphoric Acid

NMDAR1 mRNA

induces expression

GluR3/4 mRNA

induces expression

mGluR8 mRNA

induces expression

NF-κB

leads to activation

AP-1

leads to activationleads to activation leads to activation leads to activation leads to activation

Osteoblast
Differentiation

promotes promotes

Click to download full resolution via product page

Safety and Handling
Note: The following information is based on safety data sheets for D-(+)-camphoric acid and

DL-camphoric acid and should be used as a guide. Users should always consult the specific

SDS for the material they are handling.

General Handling: Handle in a well-ventilated place.[14] Wear suitable protective clothing,

gloves, and eye/face protection.[14][15] Avoid formation of dust and aerosols.[14][15] Wash
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hands thoroughly after handling.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[14] Keep

away from incompatible materials such as strong oxidizing agents.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[14]

Skin Protection: Handle with chemical-resistant gloves. Wear impervious clothing to

prevent skin contact.[14][15]

Respiratory Protection: If dust is generated, use a full-face respirator.

First Aid Measures:

Inhalation: Move the person into fresh air.[15]

Skin Contact: Wash off with soap and plenty of water.[15]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[15]

Ingestion: Rinse mouth with water. Do not induce vomiting.[15] In all cases of exposure,

seek medical attention.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing
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